Cas no 139951-63-6 (Carbamic acid, [(4-methylphenyl)sulfonyl]-, 3-butenyl ester)
139951-63-6 structure
Product Name:Carbamic acid, [(4-methylphenyl)sulfonyl]-, 3-butenyl ester
CAS No:139951-63-6
MF:C12H15NO4S
MW:269.31680226326
CID:1282198
PubChem ID:85634421
Update Time:2025-04-20
Carbamic acid, [(4-methylphenyl)sulfonyl]-, 3-butenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, [(4-methylphenyl)sulfonyl]-, 3-butenyl ester
- HS-7307
- But-3-enyl (N-p-toluenesulfonyl)carbamate
- 139951-63-6
- but-3-en-1-yl N-(4-methylbenzenesulfonyl)carbamate
-
- Inchi: 1S/C12H15NO4S/c1-3-4-9-17-12(14)13-18(15,16)11-7-5-10(2)6-8-11/h3,5-8H,1,4,9H2,2H3,(H,13,14)
- InChI Key: APDHKHRPPVVMBZ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(NC(=O)OCCC=C)(=O)=O
Computed Properties
- Exact Mass: 269.07225
- Monoisotopic Mass: 269.07217913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 80.8Ų
Experimental Properties
- PSA: 72.47
Carbamic acid, [(4-methylphenyl)sulfonyl]-, 3-butenyl ester Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
139951-63-6 (Carbamic acid, [(4-methylphenyl)sulfonyl]-, 3-butenyl ester) Related Products
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